Cas no 1510014-06-8 (1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine
• CAS No: 1510014-06-8
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5219536
• PubChem ID: 79529907
• Update Time: 2025-10-22

1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Methylsulfonyl)propyl)-1h-1,2,3-triazol-4-amine
• 1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C6H12N4O2S/c1-13(11,12)4-2-3-10-5-6(7)8-9-10/h5H,2-4,7H2,1H3
• InChI Key： HEABEGPLZDUOSN-UHFFFAOYSA-N
• SMILES： N1(CCCS(C)(=O)=O)C=C(N)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine

Chemical Compound CAS No. 1510014-06-8: 1-(3-Methanesulfonylpropyl)-1H-1,2,3-Triazol-4-Amine

The chemical compound with CAS No. 1510014-06-8, commonly referred to as 1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a methanesulfonylpropyl substituent. The triazole moiety is a five-membered aromatic ring containing three nitrogen atoms, making it a versatile scaffold for various chemical functionalities.

Recent studies have highlighted the potential of triazole derivatives in drug discovery and development. The presence of the methanesulfonyl group in this compound introduces additional functional diversity, enhancing its potential for applications in medicinal chemistry. Researchers have explored the antimicrobial properties of similar compounds, suggesting that this compound could play a role in developing novel antibiotics or antifungal agents. Furthermore, the methanesulfonylpropyl group is known to improve the pharmacokinetic properties of molecules, such as solubility and bioavailability, which are critical factors in drug design.

In addition to its medicinal applications, CAS No. 1510014-06-8 has shown promise in materials science. The triazole ring system is known for its ability to form coordination bonds with metal ions, making it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. Recent advancements in MOF research have demonstrated their potential in gas storage, catalysis, and sensing technologies. The inclusion of the methanesulfonylpropyl group could further enhance the stability and functionality of these materials.

The synthesis of 1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine involves a multi-step process that typically begins with the preparation of the triazole core. This is followed by functionalization with the methanesulfonylpropyl group through nucleophilic substitution or coupling reactions. The optimization of reaction conditions to achieve high yields and purity is crucial for its application in research and industry.

From an environmental standpoint, understanding the toxicological profile and degradation pathways of this compound is essential for ensuring its safe use and disposal. Preliminary studies suggest that triazole derivatives are generally stable under normal conditions but can undergo hydrolysis under specific pH conditions. Further research is needed to fully characterize its environmental impact and develop strategies for sustainable use.

In conclusion, CAS No. 1510014-06-8, or 1-(3-methanesulfonylpropyl)-1H-1,2,3-triazol-4-amine, represents a fascinating intersection of organic chemistry and material science. Its unique structure and functional groups make it a valuable candidate for various applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.